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Abstract
MPI-0441138, also known as EP128265, is a potent, small-molecule inducer of apoptosis with

significant anti-proliferative activity. Identified through high-throughput screening for caspase-3

activators, this 4-anilinoquinazoline derivative demonstrates efficacy in various cancer cell

lines, including those with multidrug resistance. Its mechanism of action involves the inhibition

of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent

activation of the intrinsic apoptotic pathway. MPI-0441138 has shown promising in vivo activity

in preclinical xenograft models of human breast and prostate cancer, highlighting its potential

as a novel therapeutic agent. This technical guide provides a comprehensive overview of the

available data on MPI-0441138, including its chemical properties, mechanism of action, in vitro

and in vivo efficacy, and detailed experimental protocols.

Chemical and Physical Properties
MPI-0441138 is a synthetic organic compound belonging to the 4-anilinoquinazoline class.
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Property Value

Formal Name
2-chloro-N-(4-methoxyphenyl)-N-methyl-4-

quinazolinamine

Synonyms EP128265

CAS Number 827030-33-1

Molecular Formula C₁₆H₁₄ClN₃O

Molecular Weight 299.8 g/mol

Mechanism of Action
MPI-0441138 exerts its cytotoxic effects through a multi-step process initiated by the disruption

of microtubule dynamics.

Inhibition of Tubulin Polymerization: MPI-0441138 acts as a potent inhibitor of tubulin

polymerization. Microtubules are essential components of the cytoskeleton, playing a critical

role in cell division, structure, and intracellular transport. By binding to tubulin, MPI-0441138
prevents the assembly of microtubules, a process vital for the formation of the mitotic spindle

during cell division.

G2/M Cell Cycle Arrest: The disruption of the mitotic spindle assembly by MPI-0441138
triggers the spindle assembly checkpoint, leading to an arrest of the cell cycle in the G2/M

phase. This prevents the cell from proceeding through mitosis and ultimately leads to mitotic

catastrophe.

Induction of Apoptosis: Prolonged G2/M arrest initiates the intrinsic (mitochondrial) pathway

of apoptosis. This is characterized by:

Alteration of Mitochondrial Membrane Potential: A decrease in the mitochondrial

membrane potential is an early event in apoptosis.

Release of Pro-apoptotic Factors: The permeabilization of the mitochondrial outer

membrane leads to the release of cytochrome c and Apoptosis Inducing Factor (AIF) into

the cytoplasm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mpi-0441138-a-potent-inducer-of-apoptosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caspase Activation: Cytochrome c release triggers the formation of the apoptosome and

the activation of caspase-9, which in turn activates executioner caspases like caspase-3

and -7. Activated caspase-3 is a key mediator of apoptosis, responsible for the cleavage of

numerous cellular proteins and the execution of the apoptotic program.

The following diagram illustrates the proposed signaling pathway of MPI-0441138.
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Proposed signaling pathway of MPI-0441138.
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Quantitative In Vitro and In Vivo Efficacy
MPI-0441138 has demonstrated potent anti-proliferative and pro-apoptotic activity in a variety

of cancer cell lines. The following tables summarize the key quantitative data.

Table 1: In Vitro Activity of MPI-0441138

Cell Line Cancer Type Assay Endpoint Value (nM)

T47D Breast Cancer
Caspase-3

Activation
EC₅₀ 2

T47D Breast Cancer Cell Proliferation GI₅₀ 2

HCT116 Colon Cancer
Caspase-3

Activation
EC₅₀ 2

HCT116 Colon Cancer Cell Proliferation GI₅₀ 2

Table 2: In Vivo Efficacy of MPI-0441138 in Xenograft Models

Xenograft Model Cancer Type Dosing Regimen
Tumor Growth
Inhibition (%)

MX-1 Human Breast Cancer Data not available Efficacious

PC-3
Human Prostate

Cancer
Data not available Efficacious

Note: Specific quantitative data from the in vivo studies, including dosing regimens and precise

tumor growth inhibition percentages, were not available in the publicly accessible literature at

the time of this review.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the evaluation of

MPI-0441138.
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Caspase-3/7 Activation Assay (Luminescent)
This protocol is based on a commercially available luminescent assay that measures the

activity of caspase-3 and -7.

Materials:

Cancer cell lines (e.g., T47D, HCT116)

96-well white, clear-bottom tissue culture plates

MPI-0441138 stock solution (in DMSO)

Cell culture medium

Caspase-Glo® 3/7 Assay Reagent (Promega or equivalent)

Luminometer

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24

hours.

Prepare serial dilutions of MPI-0441138 in cell culture medium.

Remove the medium from the wells and add 100 µL of the MPI-0441138 dilutions or vehicle

control (DMSO) to the respective wells.

Incubate the plate for the desired time period (e.g., 24 hours) at 37°C in a 5% CO₂ incubator.

Allow the plate to equilibrate to room temperature for 30 minutes.

Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

Mix the contents of the wells by gentle shaking for 30 seconds.

Incubate the plate at room temperature for 1-2 hours, protected from light.
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Measure the luminescence of each well using a luminometer.

Calculate the EC₅₀ value by plotting the luminescence signal against the logarithm of the

MPI-0441138 concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (ATP-Based)
This protocol measures cell viability by quantifying the amount of ATP present, which is an

indicator of metabolically active cells.

Materials:

Cancer cell lines

96-well clear tissue culture plates

MPI-0441138 stock solution (in DMSO)

Cell culture medium

CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega or equivalent)

Luminometer

Procedure:

Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well and incubate for 24

hours.

Prepare serial dilutions of MPI-0441138 in cell culture medium.

Add 100 µL of the MPI-0441138 dilutions or vehicle control to the wells.

Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

Allow the plate to equilibrate to room temperature for 30 minutes.

Add 100 µL of CellTiter-Glo® Reagent to each well.
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Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a luminometer.

Calculate the GI₅₀ value by plotting the luminescence signal against the logarithm of the

MPI-0441138 concentration.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)
This assay monitors the polymerization of tubulin into microtubules by measuring the increase

in light scattering (turbidity).

Materials:

Lyophilized tubulin (>97% pure)

Tubulin polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

GTP solution (10 mM)

MPI-0441138 stock solution (in DMSO)

Positive control (e.g., Nocodazole)

96-well clear, flat-bottom plate

Temperature-controlled spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Reconstitute lyophilized tubulin in ice-cold polymerization buffer to a final concentration of 3-

5 mg/mL.

Prepare dilutions of MPI-0441138 and controls in polymerization buffer.

In a pre-warmed 96-well plate at 37°C, add the test compounds and vehicle control.
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Add the tubulin solution to each well.

Initiate polymerization by adding GTP to a final concentration of 1 mM.

Immediately place the plate in the spectrophotometer pre-heated to 37°C.

Measure the absorbance at 340 nm every minute for 60 minutes.

Plot the absorbance versus time to generate polymerization curves.

Determine the effect of MPI-0441138 on the rate and extent of tubulin polymerization

compared to the control.

In Vivo Xenograft Tumor Model
This protocol describes a general procedure for evaluating the anti-tumor efficacy of MPI-
0441138 in a subcutaneous xenograft model.

Materials:

Human cancer cell line (e.g., MX-1 or PC-3)

Immunocompromised mice (e.g., athymic nude or SCID)

Matrigel (optional)

MPI-0441138 formulation for in vivo administration

Vehicle control

Calipers for tumor measurement

Procedure:

Harvest cancer cells from culture and resuspend them in sterile PBS or culture medium, with

or without Matrigel.

Subcutaneously inject approximately 5-10 x 10⁶ cells into the flank of each mouse.
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Monitor the mice for tumor growth. Once tumors reach a palpable size (e.g., 100-200 mm³),

randomize the mice into treatment and control groups.

Administer MPI-0441138 or vehicle control according to the predetermined dosing schedule

(e.g., intraperitoneal or intravenous injection).

Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume

using the formula: (Length x Width²)/2.

Monitor the body weight of the mice as an indicator of toxicity.

At the end of the study, euthanize the mice and excise the tumors for weighing and further

analysis.

Calculate the percent tumor growth inhibition for the treatment group compared to the control

group.

The following diagram illustrates a general workflow for the preclinical evaluation of MPI-
0441138.
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Preclinical Evaluation Workflow for MPI-0441138
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Preclinical evaluation workflow for MPI-0441138.
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Conclusion
MPI-0441138 is a promising preclinical candidate with a well-defined mechanism of action as a

tubulin polymerization inhibitor that induces G2/M cell cycle arrest and apoptosis. Its potent in

vitro activity in various cancer cell lines and efficacy in in vivo xenograft models warrant further

investigation. The detailed protocols provided in this guide offer a framework for researchers to

further explore the therapeutic potential of MPI-0441138 and similar compounds in the field of

oncology drug development. Future studies should focus on elucidating the detailed in vivo

efficacy, pharmacokinetic and pharmacodynamic properties, and safety profile of this

compound to support its potential translation into clinical settings.

To cite this document: BenchChem. [An In-Depth Technical Guide to MPI-0441138: A Potent
Inducer of Apoptosis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662966/docs#an-in-depth-technical-guide-to-mpi-
0441138-a-potent-inducer-of-apoptosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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